Cas no 958244-59-2 (2-bromo-1-(2-iodophenoxy)benzene)

2-bromo-1-(2-iodophenoxy)benzene structure
958244-59-2 structure
Product Name:2-bromo-1-(2-iodophenoxy)benzene
CAS No:958244-59-2
MF:C12H8BrIO
MW:374.999794960022
CID:3038451
Update Time:2023-09-11

2-bromo-1-(2-iodophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(2-iodophenoxy)benzene
    • 2-bromo-2'-iododiphenyl ether
    • 1-Bromo-2-(2-iodophenoxy)benzene (ACI)
    • Inchi: 1S/C12H8BrIO/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H
    • InChI Key: SDRJFZRBYMCVCE-UHFFFAOYSA-N
    • SMILES: BrC1C(OC2C(I)=CC=CC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 373.88000

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.84600

2-bromo-1-(2-iodophenoxy)benzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Sodium nitrite ,  Potassium iodide Solvents: Acetonitrile ,  Water ;  30 min, rt
Reference
An efficient domino Sonogashira/double carbopalladation/C-H-activation reaction leading to fluorescent polycyclic aromatic hydrocarbons
Tietze, Lutz F.; Eichhorst, Christoph, Heterocycles, 2015, 90(2), 919-927

Production Method 2

Reaction Conditions
1.1 5 min, rt → 200 °C
Reference
One-Pot Synthesis of Heteroatom-Bridged Cyclic Diaryliodonium Salts
Damrath, Mattis; Caspers, Lucien D.; Duvinage, Daniel ; Nachtsheim, Boris J., Organic Letters, 2022, 24(13), 2562-2566

Production Method 3

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ;  12 h, 25 °C
Reference
Intramolecular Aryl Migration of Diaryliodonium Salts: Access to ortho-Iodo Diaryl Ethers
Chen, Huangguan; Han, Jianwei ; Wang, Limin, Angewandte Chemie, 2018, 57(38), 12313-12317

Production Method 4

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Sodium nitrite Catalysts: Potassium iodide Solvents: Acetonitrile ,  Water ;  0 °C; 16 h, rt
Reference
Silicon-containing compound host compounds and hole transport materials for thermally activated delayed fluorescent dopants and organic electroluminescence devices comprising the same
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  overnight, 95 °C; 95 °C → rt
1.2 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  3 h, reflux; reflux → rt
1.3 Reagents: Sodium chloride Solvents: Water ;  rt
1.4 Reagents: p-Toluenesulfonic acid ,  Sodium nitrite ,  Potassium iodide Solvents: Acetonitrile ,  Water ;  overnight, rt
1.5 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Palladium-Catalyzed Synthesis of Six-Membered Benzofuzed Phosphacycles via Carbon-Phosphorus Bond Cleavage
Baba, Katsuaki; Tobisu, Mamoru; Chatani, Naoto, Organic Letters, 2015, 17(1), 70-73

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 - 5 °C
1.2 Reagents: Potassium iodide
Reference
Ambiphilic compounds: synthesis and structure of a phosphane-borane with a flexible diphenyl ether tether
Bebbington, Magnus W. P.; Bouhadir, Ghenwa; Bourissou, Didier, European Journal of Organic Chemistry, 2007, (27), 4483-4486

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Cupric acetate Solvents: Dichloromethane ;  48 h, rt
Reference
Rh2(II)-catalyzed enantioselective intramolecular Buchner reaction and aromatic substitution of donor-donor carbenes
Zhu, Dong; Cao, Tongxiang; Chen, Kai; Zhu, Shifa, Chemical Science, 2022, 13(7), 1992-2000

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium nitrite Catalysts: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide ,  Water ;  1 h, 5 °C
1.2 Reagents: Potassium iodide Solvents: Water
Reference
Preparation of spiro[5H-dibenzo[a,d]cycloheptene-5,9'-[9H]xanthene] derivatives and related compounds useful for organic electronic devices
, China, , ,

2-bromo-1-(2-iodophenoxy)benzene Raw materials

2-bromo-1-(2-iodophenoxy)benzene Preparation Products

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